4-(benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: (4-benzylsulfonyl-2,3-dihydro-1,4-benzoxazin-2-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H22N2O4S/c23-20(21-12-6-7-13-21)19-14-22(17-10-4-5-11-18(17)26-19)27(24,25)15-16-8-2-1-3-9-16/h1-5,8-11,19H,6-7,12-15H2
• InChI Key: AMYATLOWIWQUFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CN(C3=CC=CC=C3O2)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit promising properties in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine involves the inhibition of various cellular pathways. This compound has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. It has also been found to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. In addition, 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine have been extensively studied in scientific research. This compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in various cell types. It has also been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. In addition, 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine has been found to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine in lab experiments include its potential therapeutic applications, its well-defined chemical structure, and its availability in the market. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its high cost.

Future Directions

There are several future directions for the scientific research of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine. One potential direction is to further investigate its anti-cancer properties and its potential use in combination with other anti-cancer drugs. Another potential direction is to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, further research is needed to investigate the safety and toxicity of this compound in vivo.

Scientific Research Applications

The potential therapeutic applications of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine have been extensively studied in scientific research. This compound has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.